Cas no 1261845-78-6 (4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl)

4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its chloro and trifluoromethyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity in cross-coupling reactions, while the chloro substituent provides a versatile handle for further functionalization. Its structural rigidity and fluorine content contribute to improved metabolic stability and lipophilicity in derived compounds. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. It is supplied with high purity to ensure consistent performance in synthetic applications.

4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl structure

1261845-78-6 structure

Product Name:4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl

CAS No:1261845-78-6

MF:C₁₄H₇ClF₆

MW:324.648803949356

CID:4990904

Update Time:2025-08-04

4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl
- Inchi： 1S/C14H7ClF6/c15-10-5-6-11(12(7-10)14(19,20)21)8-1-3-9(4-2-8)13(16,17)18/h1-7H
- InChI Key： KPOXRVAJYMCNNW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 342
XLogP3: 5.9
Topological Polar Surface Area: 0

4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011201-250mg	4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl	1261845-78-6	97%	250mg	489.60 USD	2021-07-04
Alichem	A011011201-500mg	4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl	1261845-78-6	97%	500mg	798.70 USD	2021-07-04
Alichem	A011011201-1g	4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl	1261845-78-6	97%	1g	1,534.70 USD	2021-07-04